Cas no 143966-20-5 (2-(heptylsulfanyl)-1H-1,3-benzodiazole)

• Product Name: 2-(heptylsulfanyl)-1H-1,3-benzodiazole
• CAS No: 143966-20-5
• MF: C₁₄H₂₀N₂S
• MW: 248.387001991272
• CID: 6306507
• PubChem ID: 5086258
• Update Time: 2025-06-07

2-(heptylsulfanyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(heptylsulfanyl)-1H-1,3-benzodiazole
• AKOS001660694
• F0783-0008
• 2-heptylsulfanyl-1H-benzimidazole
• 143966-20-5
• 2-(heptylthio)-1H-benzo[d]imidazole

• Inchi： 1S/C14H20N2S/c1-2-3-4-5-8-11-17-14-15-12-9-6-7-10-13(12)16-14/h6-7,9-10H,2-5,8,11H2,1H3,(H,15,16)
• InChI Key： WXXMCRNIEVMWKH-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)CCCCCCC

Computed Properties

• Exact Mass: 248.13471982g/mol
• Monoisotopic Mass: 248.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(heptylsulfanyl)-1H-1,3-benzodiazole

Introduction to 2-(Heptylsulfanyl)-1H-1,3-Benzodiazole (CAS No. 143966-20-5)

2-(Heptylsulfanyl)-1H-1,3-benzodiazole (CAS No. 143966-20-5) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzodiazoles, which are known for their diverse pharmacological effects, including anxiolytic, sedative, and anticonvulsant properties. The addition of a heptylsulfanyl group to the benzodiazole core imparts additional chemical and biological characteristics that make it a valuable candidate for further investigation.

The chemical structure of 2-(heptylsulfanyl)-1H-1,3-benzodiazole consists of a benzene ring fused with a diazole ring, with a heptylthio group attached at the 2-position. This structure is represented by the molecular formula C₁₅H₂₀N₂S, and it has a molecular weight of 268.40 g/mol. The presence of the heptylthio group introduces hydrophobicity and flexibility to the molecule, which can influence its interactions with biological targets.

Recent studies have explored the potential applications of 2-(heptylsulfanyl)-1H-1,3-benzodiazole in various therapeutic areas. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(heptylsulfanyl)-1H-1,3-benzodiazole could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(heptylsulfanyl)-1H-1,3-benzodiazole has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 2-(heptylsulfanyl)-1H-1,3-benzodiazole as a novel anticancer agent with a favorable therapeutic index.

The pharmacokinetic properties of 2-(heptylsulfanyl)-1H-1,3-benzodiazole have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and favorable plasma stability. Furthermore, it has been found to have low toxicity in animal models, which is an important consideration for its potential use in clinical settings.

In terms of synthetic methods, several approaches have been developed to prepare 2-(heptylsulfanyl)-1H-1,3-benzodiazole. One common method involves the reaction of 2-chloroaniline with heptanethiol followed by cyclization under appropriate conditions. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The structural diversity within the benzodiazole class allows for extensive modification and optimization to enhance the desired biological activities. For instance, substituting different alkylthio groups or introducing additional functional groups can significantly alter the pharmacological profile of these compounds. This flexibility provides researchers with a wide range of options for tailoring the properties of 2-(heptylsulfanyl)-1H-1,3-benzodiazole to specific therapeutic needs.

In conclusion, 2-(heptylsulfanyl)-1H-1,3-benzodiazole (CAS No. 143966-20-5) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile to maximize its therapeutic potential.